Cas no 868551-26-2 (Ethyl 4-Methyl-5-nitropicolinate)

• Product Name: Ethyl 4-Methyl-5-nitropicolinate
• CAS No: 868551-26-2
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD22573650
• CID: 3275005
• PubChem ID: 44549262
• Update Time: 2025-06-09

Ethyl 4-Methyl-5-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINECARBOXYLIC ACID, 4-METHYL-5-NITRO-, ETHYL ESTER
• CS-0326202
• ETHYL4-METHYL-5-NITROPICOLINATE
• ETHYL 4-METHYL-5-NITROPICOLINATE
• DB-119212
• SZHWIVMKQWHMBS-UHFFFAOYSA-N
• 868551-26-2
• SCHEMBL3112919
• AKOS027329572
• MFCD22573650
• Ethyl 4-methyl-5-nitropyridine-2-carboxylate
• AS-36583
• Ethyl 4-Methyl-5-nitropicolinate

• MDL： MFCD22573650
• Inchi： 1S/C9H10N2O4/c1-3-15-9(12)7-4-6(2)8(5-10-7)11(13)14/h4-5H,3H2,1-2H3
• InChI Key： SZHWIVMKQWHMBS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų

Additional information on Ethyl 4-Methyl-5-nitropicolinate

Ethyl 4-Methyl-5-nitropicolinate (CAS No. 868551-26-2): A Comprehensive Overview

Ethyl 4-Methyl-5-nitropicolinate, identified by its Chemical Abstracts Service (CAS) number 868551-26-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its ethyl ester and nitro-substituted picolinic acid derivative structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of Ethyl 4-Methyl-5-nitropicolinate consists of a pyridine ring substituted with a methyl group at the 4-position and a nitro group at the 5-position, further modified by an ethyl ester at the carboxyl terminus. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

In recent years, Ethyl 4-Methyl-5-nitropicolinate has been studied for its role in modulating various biological processes. One of the most promising areas of research involves its potential as an intermediate in the synthesis of bioactive molecules. The nitro group, in particular, has been explored for its ability to participate in redox reactions, which are crucial in many metabolic pathways.

Recent studies have highlighted the compound's significance in the context of inflammation and oxidative stress. The nitro group can undergo reduction to form a nitroso intermediate, which has been shown to interact with reactive oxygen species (ROS) and reactive nitrogen species (RNS). This interaction is particularly relevant in the development of therapeutic strategies aimed at reducing inflammation and oxidative damage.

Furthermore, Ethyl 4-Methyl-5-nitropicolinate has been investigated for its potential role in anticancer research. The ability of the nitro group to generate reactive species under physiological conditions suggests that it could be utilized in the development of prodrugs that release cytotoxic agents selectively within tumor cells. This approach aligns with the growing trend in targeted therapy, where compounds are designed to interact specifically with disease-related pathways.

The ethyl ester moiety in Ethyl 4-Methyl-5-nitropicolinate also contributes to its chemical reactivity, making it a valuable building block for more complex molecules. Esterification is a common strategy in drug design to improve solubility and pharmacokinetic properties. By modifying the carboxyl group with an ethyl ester, researchers can fine-tune the physicochemical properties of derived compounds, enhancing their suitability for therapeutic applications.

From a synthetic chemistry perspective, Ethyl 4-Methyl-5-nitropicolinate serves as a key intermediate in the preparation of more complex pyridine derivatives. The presence of both the methyl and nitro substituents provides multiple sites for further functionalization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial in drug discovery pipelines, where iterative synthesis and optimization are often required to identify lead compounds with desired biological activity.

The compound's stability under various reaction conditions also makes it an attractive candidate for industrial applications. In pharmaceutical manufacturing, stability is a critical factor that influences the shelf life and efficacy of final products. Ethyl 4-Methyl-5-nitropicolinate has been shown to maintain its integrity under standard storage conditions, making it a reliable component in multi-step synthetic routes.

Another area where Ethyl 4-Methyl-5-nitropicolinate shows promise is in agricultural chemistry. Pyridine derivatives are widely used as intermediates in the synthesis of agrochemicals due to their ability to interact with biological targets in plants and pests. The unique structure of Ethyl 4-Methyl-5-nitropicolinate may contribute to the development of novel pesticides or plant growth regulators that offer improved efficacy and environmental safety.

In conclusion, Ethyl 4-Methyl-5-nitropicolinate (CAS No. 868551-26-2) is a multifaceted compound with significant potential across multiple domains of chemical and pharmaceutical research. Its unique structural features, combined with its reactivity and stability, make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key intermediate in modern chemical biology.